ethyl 2-[(ethylsulfonyl)amino]benzoate

• IUPAC Name: ethyl 2-(ethylsulfonylamino)benzoate
• InChI: InChI=1S/C11H15NO4S/c1-3-16-11(13)9-7-5-6-8-10(9)12-17(14,15)4-2/h5-8,12H,3-4H2,1-2H3
• InChI Key: ZFTWUJAGOWIWTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NS(=O)(=O)CC
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

Ethyl 2-[(ethylsulfonyl)amino]benzoate, also known as ESEB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 2-[(ethylsulfonyl)amino]benzoate is not well understood, but it is believed to act as an inhibitor of certain enzymes and proteins. Specifically, ethyl 2-[(ethylsulfonyl)amino]benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, ethyl 2-[(ethylsulfonyl)amino]benzoate has been shown to inhibit the activity of histone deacetylases (HDACs), proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects
ethyl 2-[(ethylsulfonyl)amino]benzoate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that ethyl 2-[(ethylsulfonyl)amino]benzoate can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. Additionally, ethyl 2-[(ethylsulfonyl)amino]benzoate has been shown to have anti-inflammatory effects, reducing the production of inflammatory mediators such as prostaglandins. In animal studies, ethyl 2-[(ethylsulfonyl)amino]benzoate has been shown to have neuroprotective effects, reducing the damage caused by ischemic stroke.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(ethylsulfonyl)amino]benzoate has several advantages for lab experiments, including its relatively simple synthesis method and its ability to act as a versatile tool for studying protein-ligand interactions. However, ethyl 2-[(ethylsulfonyl)amino]benzoate also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on ethyl 2-[(ethylsulfonyl)amino]benzoate. One area of interest is the development of ethyl 2-[(ethylsulfonyl)amino]benzoate-based drug delivery systems, which could improve the efficacy and specificity of drug treatments. Additionally, further research is needed to better understand the mechanism of action of ethyl 2-[(ethylsulfonyl)amino]benzoate and its potential applications in the treatment of various diseases. Finally, the development of new synthesis methods for ethyl 2-[(ethylsulfonyl)amino]benzoate could improve its accessibility and potential for use in scientific research.

Synthesis Methods

Ethyl 2-[(ethylsulfonyl)amino]benzoate can be synthesized using a variety of methods, including the reaction of ethyl 2-aminobenzoate with ethanesulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of ethyl 2-[(ethylsulfonyl)amino]benzoate as a white crystalline solid with a melting point of 108-110°C.

Scientific Research Applications

Ethyl 2-[(ethylsulfonyl)amino]benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, ethyl 2-[(ethylsulfonyl)amino]benzoate has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In biochemistry, ethyl 2-[(ethylsulfonyl)amino]benzoate has been used as a tool to study protein-ligand interactions, while in pharmacology, ethyl 2-[(ethylsulfonyl)amino]benzoate has been investigated for its potential as a drug delivery system.